Cas no 1127-01-1 (1-Hydroxycyclohexanecarboxylic Acid Ethyl Ester)

• Product Name: 1-Hydroxycyclohexanecarboxylic Acid Ethyl Ester
• CAS No: 1127-01-1
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD00095227
• CID: 83422
• PubChem ID: 222089
• Update Time: 2025-06-14

1-Hydroxycyclohexanecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-hydroxycyclohexanecarboxylate
• ETHYL 1-HYDROXYCY
• CLOHEXANE-CARBOXYLATE
• Ethyl-1-hydroxycyclohexylacetate
• 1-Hydroxycyclohexanecarboxylic acid ethyl ester
• Ethyl 1-hydroxycyclohexane-1-carboxylate
• Ethyl 1-Hydroxycyclohexane-Carboxylate
• NSC 7384
• Cyclohexanecarboxylic acid, 1-hydroxy-, ethyl ester
• 2PZL293290
• NSC7384
• KSC495M6D
• 2211AA
• ethyl 1-hydroxy-cyclohexanecarboxylate
• ethyl 1-oxidanylcyclohexane-1-carboxylate
• AK102458
• ST2406845
• DB-0
• A802634
• 1-hydro
• SCHEMBL1153474
• NSC-7384
• DS-3848
• 1127-01-1
• SB83972
• Q27888009
• UNII-2PZL293290
• 1-hydroxy-1-cyclohexanecarboxylic acid ethyl ester
• MFCD06797659
• NS00077800
• CS-W022638
• DTXSID3041952
• ethyl1-hydroxycyclohexanecarboxylate
• 1-hydroxy-cyclohexane-1-carboxylic acid ethyl ester
• BAA12701
• ?ETHYL 1-HYDROXYCYCLOHEXANE-CARBOXYLATE
• AKOS009165461
• D70683
• Ethyl 1-hydroxycyclohexylacetate
• FT-0653789
• DTXCID1021952
• LVGBBZRMRVLEFH-UHFFFAOYSA-N
• DB-060234
• 1-Hydroxycyclohexanecarboxylic Acid Ethyl Ester

• MDL： MFCD00095227
• Inchi： 1S/C9H16O3/c1-2-12-8(10)9(11)6-4-3-5-7-9/h11H,2-7H2,1H3
• InChI Key： LVGBBZRMRVLEFH-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OCC)CCCCC1

Computed Properties

• Exact Mass: 172.11000
• Monoisotopic Mass: 172.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.104
• Boiling Point: 228 ºC
• Flash Point: 86 ºC
• Refractive Index: 1.4532
• PSA: 46.53000
• LogP: 1.24470

1-Hydroxycyclohexanecarboxylic Acid Ethyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1-Hydroxycyclohexanecarboxylic Acid Ethyl Ester

Comprehensive Guide to 1-Hydroxycyclohexanecarboxylic Acid Ethyl Ester (CAS No. 1127-01-1): Properties, Applications, and Industry Insights

1-Hydroxycyclohexanecarboxylic acid ethyl ester (CAS No. 1127-01-1), also known as ethyl 1-hydroxycyclohexanecarboxylate, is a versatile organic compound widely used in pharmaceutical intermediates, fragrance synthesis, and specialty chemical applications. This ester derivative of cyclohexanecarboxylic acid has gained significant attention due to its unique structural properties and reactivity, making it a valuable building block in modern organic synthesis.

The growing demand for cyclohexane derivatives in various industries has put compounds like 1-hydroxycyclohexanecarboxylic acid ethyl ester in the spotlight. Recent trends in green chemistry have prompted researchers to explore more sustainable production methods for such intermediates, aligning with the global push for environmentally friendly manufacturing processes. The compound's balanced lipophilicity and hydroxyl functionality make it particularly interesting for drug discovery applications.

From a molecular perspective, CAS 1127-01-1 features both an ester group and a hydroxyl group attached to a cyclohexane ring, creating opportunities for diverse chemical transformations. This structural characteristic explains its popularity in creating complex molecular architectures. Pharmaceutical researchers particularly value this compound as a precursor for various active pharmaceutical ingredients (APIs), where the cyclohexane ring often contributes to improved metabolic stability in drug molecules.

In the fragrance industry, ethyl 1-hydroxycyclohexanecarboxylate serves as a key intermediate for synthesizing woody and amber notes. The compound's stability and volatility profile make it suitable for creating long-lasting fragrance components. Recent innovations in perfumery have led to increased demand for such cyclohexane-based ingredients that offer both performance and regulatory compliance.

Quality control of 1-hydroxycyclohexanecarboxylic acid ethyl ester typically involves rigorous analytical methods including GC-MS, HPLC, and NMR spectroscopy. Manufacturers emphasize maintaining high purity standards (often >98%) to meet the stringent requirements of pharmaceutical and cosmetic applications. Storage recommendations generally include protection from moisture and oxidation, typically in sealed containers under inert atmosphere.

The global market for cyclohexane carboxylic acid derivatives shows steady growth, driven by expanding applications in multiple sectors. Industry analysts project particular growth in Asian markets, where pharmaceutical and cosmetic production continues to expand rapidly. Environmental regulations and REACH compliance remain key considerations for producers and users of this chemical intermediate.

Recent patent literature reveals innovative applications of CAS 1127-01-1 in polymer chemistry, where it serves as a modifier for specialty resins. The compound's ability to introduce both hydrophilicity and structural rigidity makes it valuable for creating advanced materials with tailored properties. Such developments highlight the ongoing relevance of this classic intermediate in cutting-edge applications.

For researchers working with 1-hydroxycyclohexanecarboxylic acid ethyl ester, understanding its spectroscopic fingerprints is crucial. The IR spectrum typically shows characteristic stretches for the hydroxyl group (~3400 cm^-1) and ester carbonyl (~1730 cm^-1), while the ¹H NMR displays distinct patterns for the cyclohexyl protons and ethyl group. These analytical signatures aid in compound identification and purity assessment.

Future developments surrounding ethyl 1-hydroxycyclohexanecarboxylate may focus on biocatalytic production methods and applications in sustainable chemistry. The compound's structural features make it a candidate for green chemistry initiatives aiming to reduce reliance on traditional petrochemical routes. Such innovations could further expand the utility of this valuable chemical intermediate in an increasingly eco-conscious market.